Cas no 1525530-93-1 (2-(methoxymethyl)-1,3-thiazole-4-carboximidamide)

2-(Methoxymethyl)-1,3-thiazole-4-carboximidamide is a specialized heterocyclic compound featuring a thiazole core functionalized with a methoxymethyl group and a carboximidamide moiety. This structure imparts unique reactivity and potential utility in medicinal chemistry and agrochemical applications. The carboximidamide group offers versatile binding interactions, making it valuable as an intermediate in the synthesis of bioactive molecules, including kinase inhibitors or antimicrobial agents. The methoxymethyl substituent enhances solubility and modulates electronic properties, facilitating further derivatization. Its well-defined molecular architecture ensures consistency in synthetic pathways, supporting reproducible results in research and development. This compound is particularly suited for exploratory studies in drug discovery and functional material design.
2-(methoxymethyl)-1,3-thiazole-4-carboximidamide structure
1525530-93-1 structure
Product Name:2-(methoxymethyl)-1,3-thiazole-4-carboximidamide
CAS No:1525530-93-1
MF:C6H9N3OS
MW:171.220159292221
CID:5951034
PubChem ID:82515733
Update Time:2025-06-13

2-(methoxymethyl)-1,3-thiazole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • 2-(methoxymethyl)-1,3-thiazole-4-carboximidamide
    • 1525530-93-1
    • EN300-1759935
    • Inchi: 1S/C6H9N3OS/c1-10-2-5-9-4(3-11-5)6(7)8/h3H,2H2,1H3,(H3,7,8)
    • InChI Key: MFDOXCJKBHOPLC-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=N)N)N=C1COC

Computed Properties

  • Exact Mass: 171.04663309g/mol
  • Monoisotopic Mass: 171.04663309g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 100Ų

2-(methoxymethyl)-1,3-thiazole-4-carboximidamide Pricemore >>

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Additional information on 2-(methoxymethyl)-1,3-thiazole-4-carboximidamide

Recent Advances in the Study of 2-(Methoxymethyl)-1,3-thiazole-4-carboximidamide (CAS: 1525530-93-1)

The compound 2-(methoxymethyl)-1,3-thiazole-4-carboximidamide (CAS: 1525530-93-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole core and carboximidamide functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of 2-(methoxymethyl)-1,3-thiazole-4-carboximidamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved yield and purity, making the compound more accessible for further pharmacological testing. The researchers utilized a multi-step process involving the condensation of thioamides with α-haloketones, followed by functional group modifications to introduce the methoxymethyl and carboximidamide groups.

In terms of biological activity, recent investigations have highlighted the compound's potential as an antimicrobial agent. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated that 2-(methoxymethyl)-1,3-thiazole-4-carboximidamide exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study suggested that the compound's mechanism of action involves inhibition of bacterial cell wall synthesis, although further elucidation is required.

Another promising avenue of research has been the exploration of 2-(methoxymethyl)-1,3-thiazole-4-carboximidamide as a potential anticancer agent. Preliminary in vitro studies conducted by a team at the National Cancer Institute (2023) revealed that the compound induces apoptosis in several cancer cell lines, including breast and lung cancer. The researchers hypothesized that the thiazole ring and carboximidamide group play a critical role in binding to specific cellular targets, although the exact molecular pathways remain under investigation.

Despite these encouraging findings, challenges remain in the development of 2-(methoxymethyl)-1,3-thiazole-4-carboximidamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's unique chemical structure and demonstrated biological activities make it a compelling candidate for further research and development in the pharmaceutical industry.

In conclusion, recent studies on 2-(methoxymethyl)-1,3-thiazole-4-carboximidamide (CAS: 1525530-93-1) have shed light on its synthetic accessibility, antimicrobial and anticancer properties, and potential therapeutic applications. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for its eventual clinical use.

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